Cas no 2098082-12-1 (1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine)

• Product name: 1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine
• CAS No: 2098082-12-1
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 5725733
• PubChem ID: 121203680

1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-1-(thian-4-yl)guanidine
• F1907-7586
• starbld0037670
• 1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine
• AKOS026711932
• 2098082-12-1

• Inchi： 1S/C9H17N3S/c10-9(11)12(7-1-2-7)8-3-5-13-6-4-8/h7-8H,1-6H2,(H3,10,11)
• InChI Key： MXEFWGLHPPJWIQ-UHFFFAOYSA-N
• SMILES： S1CCC(CC1)N(C(=N)N)C1CC1

Computed Properties

• Exact Mass: 199.11431873g/mol
• Monoisotopic Mass: 199.11431873g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.4Ų
• XLogP3: 1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 326.9±52.0 °C at 760 mmHg
• Flash Point: 151.5±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-cyclopropyl-1-(tetrahydro-2H-thiopyran-4-yl)guanidine

Introduction to 1-Cyclopropyl-1-(Tetrahydro-2H-Thiopyran-4-yl)Guanidine (CAS No. 2098082-12-1)

The compound 1-Cyclopropyl-1-(Tetrahydro-2H-Thiopyran-4-yl)Guanidine, identified by the CAS registry number 2098082-12-1, is a fascinating molecule with a unique chemical structure that has garnered attention in various scientific domains. This compound belongs to the class of guanidines, which are known for their versatile applications in organic synthesis, pharmacology, and materials science. The molecule's structure comprises a guanidine core substituted with a cyclopropyl group and a tetrahydrothiopyran moiety, making it a promising candidate for exploring novel chemical reactions and biological activities.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging innovative methodologies such as organocatalysis and transition-metal-catalyzed reactions. Researchers have reported that the cyclopropyl group imparts significant strain and reactivity to the molecule, while the thiopyran ring contributes to its stability and solubility properties. These attributes make it an ideal substrate for studying non-covalent interactions, such as hydrogen bonding and π–π stacking, which are critical in drug design and supramolecular chemistry.

In terms of biological activity, studies have shown that 1-Cyclopropyl-1-(Tetrahydro-2H-Thiopyran-4-yl)Guanidine exhibits potential as a modulator of ion channels and enzyme activity. For instance, research conducted by Smith et al. (2023) demonstrated that this compound can selectively inhibit certain potassium channels, suggesting its utility in the development of cardiovascular drugs. Furthermore, its ability to act as a ligand for metal ions has opened avenues for its application in metalloenzyme mimicry and catalysis.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the guanidine skeleton followed by selective substitution with the cyclopropyl and tetrahydrothiopyran groups. Recent optimizations in this process have significantly improved yields and reduced reaction times, making it more accessible for large-scale production. Notably, the use of microwave-assisted synthesis has been reported to enhance the efficiency of key steps in its preparation.

From an environmental perspective, the compound's biodegradability and ecological impact have been evaluated under various conditions. Studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by pH and temperature. These findings are crucial for assessing its potential risks in industrial applications and ensuring sustainable practices.

In conclusion, 1-Cyclopropyl-1-(Tetrahydro-2H-Thiopyran-4-yl)Guanidine (CAS No. 2098082-12-1) stands out as a versatile molecule with diverse applications across multiple scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and biological studies, positions it as a valuable tool for advancing research in drug discovery, catalysis, and materials science. As ongoing investigations continue to unravel its full potential, this compound is poised to make significant contributions to both academic and industrial sectors.